Disperse blue 91

Disperse Blue 91 (CAS 12222-89-8), commercially known as Dianix Fast Blue RN, is a premium water-insoluble anthraquinone disperse dye (C20H21NO5). It is primarily procured for the high-temperature exhaust dyeing of polyester (PES), cellulose acetate, and polyamide fibers, as well as for formulation into solvent-based inkjet inks. Characterized by its brilliant blue hue and lack of sulfonate groups, the dye exhibits a water solubility of less than 0.1 g/L at 25°C, which facilitates its fine dispersion in aqueous dye baths and its complete dissolution in volatile organic solvents. In industrial procurement, Disperse Blue 91 is valued over standard baseline dyes for its excellent light fastness (AATCC rating of 6) and high dyebath exhaustion rates, making it a critical component for reproducible deep self-shade and trichromatic combination-shade dyeing[1] [2].

Substituting Disperse Blue 91 with more common in-class alternatives, such as Disperse Blue 56 or Disperse Blue 60, often compromises processability and final product performance. Generic substitution in high-temperature exhaust dyeing can lead to mismatched exhaustion rates during trichromatic dyeing, resulting in inconsistent color build-up, shade variations, and higher residual dye in the effluent. Furthermore, many alternative quinone dyes possess inferior solubility profiles in organic solvents; when formulated into solvent-based inkjet inks, these substitutes are prone to low-temperature precipitation, which causes severe nozzle clogging and reduces printer reliability. Disperse Blue 91's specific unsulfonated structure ensures high exhaustion in aqueous dispersions and stable, single-phase dissolution in organic solvent matrices, preventing the costly downtime associated with lower-grade substitutes [1] [2].

Superior Light and Washing Fastness in Polyester Dyeing

Disperse Blue 91 demonstrates exceptional durability on polyester fibers, achieving an AATCC light fastness rating of 6 and a washing fastness rating of 5. When compared to baseline disperse dyes that often degrade under prolonged UV exposure or repeated laundering, Disperse Blue 91 maintains its brilliant blue chromophore integrity. This high fastness profile is critical for textiles subjected to rigorous end-use environments, ensuring that the final dyed product meets strict commercial quality standards [1].

Ensures long-term color retention in premium textiles, reducing warranty claims and improving end-user satisfaction.

High Dyebath Exhaustion in Trichromatic Dyeing

In high-temperature (130°C) or carrier-assisted boiling (95-100°C) exhaust dyeing processes, Disperse Blue 91 exhibits near-complete dyebath exhaustion. When utilized alongside yellow and red disperse dyes for deep combination shades, it leaves very little non-absorbed dyestuff in the residual liquor. This contrasts sharply with lower-affinity dyes that result in high portions of non-exhausting dye residue, which increases dyestuff consumption costs and complicates wastewater treatment [1].

Maximizes dye utilization efficiency and significantly lowers the chemical oxygen demand (COD) of dyeing wastewater.

Phase Stability in Solvent-Based Inkjet Formulations

Disperse Blue 91 is highly suitable for solvent-based inkjet ink compositions due to its lack of sulfonate groups and its ability to remain in a dissolved, single-phase state in volatile organic solvents such as acetone or propylene glycol methyl ether. Unlike water-soluble quinone dyes or poorly soluble anthraquinone variants that tend to precipitate out of solution at low temperatures, Disperse Blue 91 formulations remain stable without precipitation even when subjected to temperatures as low as -20°C for extended periods [1].

Prevents costly inkjet nozzle clogging and extends the shelf-life and operational reliability of industrial printing inks.

High-Temperature Exhaust Dyeing of Polyester (PES)

Disperse Blue 91 is highly recommended for the high-temperature (130°C) exhaust dyeing of polyester fibers, where its high exhaustion rate and excellent light fastness (AATCC 6) ensure deep, durable, and reproducible blue shades while minimizing dye waste in the effluent[1].

Trichromatic Combination-Shade Dyeing

Due to its predictable exhaustion kinetics, Disperse Blue 91 is an ideal blue component in trichromatic dyeing systems (combined with specific yellow and red disperse dyes) to achieve deep, level combination shades, such as deep browns or blacks, on synthetic blends [1].

Solvent-Based Industrial Inkjet Inks

The dye's unsulfonated structure and high solubility in volatile organic solvents make it a premium colorant for solvent-based inkjet inks. It provides rapid drying times and long-term phase stability at low temperatures, preventing the nozzle clogging commonly seen with inferior dyes [2].